Cas no 1270466-94-8 (1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL)

• Product Name: 1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL
• CAS No: 1270466-94-8
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 5582917
• PubChem ID: 138109127
• Update Time: 2026-03-11

1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• 1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL
• 2-Anthraceneethanol, β-amino-α-methyl-
• 1270466-94-8
• N13930

• Inchi： 1S/C17H17NO/c1-11(19)17(18)15-7-6-14-8-12-4-2-3-5-13(12)9-16(14)10-15/h2-11,17,19H,18H2,1H3
• InChI Key： IEUXOJZOMJGBBC-UHFFFAOYSA-N
• SMILES： OC(C)C(C1C=CC2C=C3C=CC=CC3=CC=2C=1)N

Computed Properties

• Exact Mass: 251.131014166g/mol
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 486.4±25.0 °C(Predicted)
• pka: 12.58±0.45(Predicted)

Additional information on 1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL

Comprehensive Overview of 1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL (CAS No. 1270466-94-8)

1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL (CAS No. 1270466-94-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and fluorescence research. This compound, characterized by its unique anthryl moiety and amino-propanol structure, is widely utilized in the development of advanced fluorescent probes, pharmaceutical intermediates, and organic electronic materials. Its distinct molecular architecture makes it a valuable building block for researchers exploring novel applications in bioimaging and molecular sensing.

The growing interest in 1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL is closely tied to the rising demand for high-performance fluorescent dyes and smart materials. With the increasing focus on sustainable chemistry and green synthesis, researchers are actively investigating eco-friendly methods to produce this compound. Recent advancements in catalytic processes and microwave-assisted synthesis have further enhanced its accessibility, making it a hot topic in academic and industrial circles.

One of the most compelling applications of 1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL lies in its role as a fluorescence marker. Its anthracene-derived structure exhibits strong photoluminescent properties, which are highly sought after in cellular imaging and diagnostic assays. This aligns with the current trend of precision medicine and point-of-care testing, where accurate and rapid detection methods are paramount. Additionally, its potential in OLED (Organic Light-Emitting Diode) technology has sparked interest among material scientists aiming to develop next-generation flexible displays and energy-efficient lighting solutions.

From a synthetic perspective, 1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL serves as a versatile intermediate in the preparation of more complex heterocyclic compounds. Its amino and hydroxyl functional groups allow for diverse chemical modifications, enabling the creation of tailored molecules for specific applications. This adaptability is particularly relevant in the context of drug discovery, where researchers are constantly seeking novel scaffolds to address unmet medical needs. The compound’s potential in cancer therapeutics and neurodegenerative disease research is currently under exploration, with preliminary studies showing promising results.

In the realm of analytical chemistry, 1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL is increasingly being employed as a chromatographic standard and reference material. Its well-defined structure and stability make it an ideal candidate for method validation and quality control in laboratories. This is especially important in the pharmaceutical industry, where regulatory compliance and data integrity are critical. The compound’s compatibility with HPLC (High-Performance Liquid Chromatography) and mass spectrometry further enhances its utility in modern analytical workflows.

The environmental impact of 1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL is another area of active investigation. With the global push toward green chemistry, researchers are evaluating the compound’s biodegradability and ecotoxicological profile. Early findings suggest that it can be synthesized using renewable resources and low-waste processes, aligning with the principles of circular economy. This aspect is particularly appealing to industries striving to reduce their carbon footprint while maintaining high-performance standards.

In conclusion, 1-AMINO-1-(2-ANTHRYL)PROPAN-2-OL (CAS No. 1270466-94-8) represents a multifaceted compound with broad applications across scientific disciplines. Its unique properties and adaptability make it a valuable asset in cutting-edge research and industrial innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, materials science, and environmental sustainability.